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Compound of Interest

Compound Name: ML-210

CAS No.: 1360705-96-9

Cat. No.: B609125

Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of ML-210 (CAS 1360705-96-9), a selective and covalent glutathione peroxidase 4 (GPX4)

inhibitor used in cancer research to induce ferroptosis. Adherence to these guidelines is critical

to ensure personal safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE) for ML-210
Proper personal protective equipment is the first line of defense against accidental exposure.

The following table summarizes the required PPE for handling ML-210.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes or

airborne particles of ML-210.

Hand Protection Protective gloves (e.g., nitrile)

Prevents skin contact. Gloves

should be inspected before

use and changed frequently.

Body Protection
Impervious laboratory coat or

clothing

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory NIOSH-approved respirator

Recommended when handling

the powder form to avoid

inhalation of dust and

aerosols.[1]

Operational Plan for Handling ML-210
A systematic approach to handling ML-210 minimizes risks. The following workflow outlines the

key steps from preparation to cleanup.
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ML-210 Handling and Disposal Workflow

Preparation

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Prepare Work Area in Ventilated Hood

Weigh ML-210 Powder

Dissolve in Appropriate Solvent

Conduct Experiment Following Protocol

Decontaminate Surfaces and Equipment

Segregate and Label Waste

Dispose of Waste per Institutional Guidelines

Doff PPE Correctly

Click to download full resolution via product page
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Hazard and Safety Information
A thorough understanding of the hazards associated with ML-210 is crucial for safe handling.

Hazard Classification Description

Acute Oral Toxicity Category 4: Harmful if swallowed.[1][2]

Aquatic Hazard (Long-term)
Category 4: May cause long-lasting harmful

effects to aquatic life.[1]

Primary Routes of Exposure Ingestion, inhalation, skin and eye contact.

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Hazardous Decomposition Products
Under fire conditions, may decompose and emit

toxic fumes.[1]

Emergency Procedures and First Aid
In the event of exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

If Swallowed
Rinse mouth with water. Do NOT induce

vomiting. Call a physician immediately.[1]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation develops.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[1]
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Storage and Disposal Plan
Proper storage and disposal are essential for safety and environmental protection.

Storage
ML-210 should be stored in a tightly sealed container in a dry and well-ventilated area.[3] For

long-term stability, storage at -20°C is recommended.[1]

Disposal
All waste materials contaminated with ML-210, including empty containers, unused product,

and contaminated PPE, must be disposed of as hazardous waste. Follow all federal, state, and

local regulations for chemical waste disposal. Do not allow the product to enter drains or

watercourses.[1]

Experimental Protocol Considerations
When designing experiments involving ML-210, consider the following:

Solubility: ML-210 is soluble in DMSO. Prepare stock solutions in a chemical fume hood.

Stability: The compound is stable under recommended storage conditions.[1] Avoid exposure

to incompatible materials.

Cell Culture: When treating cells with ML-210, ensure all manipulations are performed in a

biological safety cabinet to maintain sterility and prevent aerosol generation.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely utilize ML-210 in their critical work to advance cancer therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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